4-{[(2,4,5-Trichlorophenyl)sulfanyl]carbonyl}phenyl acetate

• CAS No.: 104457-03-6
• Molecular Formula: C15H9Cl3O3S
• Molecular Weight: 375.7 g/mol
• IUPAC Name: [4-(2,4,5-trichlorophenyl)sulfanylcarbonylphenyl] acetate
• InChI: InChI=1S/C15H9Cl3O3S/c1-8(19)21-10-4-2-9(3-5-10)15(20)22-14-7-12(17)11(16)6-13(14)18/h2-7H,1H3
• InChI Key: FQGYVQGBAULTEG-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC1=CC=C(C=C1)C(=O)SC2=CC(=C(C=C2Cl)Cl)Cl

Description

4-{[(2,4,5-Trichlorophenyl)sulfanyl]carbonyl}phenyl acetate is a useful research compound. Its molecular formula is C15H9Cl3O3S and its molecular weight is 375.7 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 4-acetoxybenzoyl chloride (8.37 g) in dry acetonitrile (20 ml) was added to a solution of 2,4,5-trichlorothiophenol (9.00 g) in dry acetonitrile (120 ml) and the mixture stirred at room temperature whilst pyridine (3.41 ml) was added dropwise over 10 minutes. Stirring was continued until the reaction was complete, when ethyl acetate was added and the solution washed with water. Evaporation of the solution, which had been dried over magnesium sulphate, afforded the desired thioester (15.36 g).